Cas no 923103-32-6 (4-tert-butyl-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide)
4-tert-butyl-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-butyl-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide
- AKOS024466287
- 923103-32-6
- F2783-0319
- 4-(tert-butyl)-N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)benzamide
- VU0498514-1
- 4-tert-butyl-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide
-
- Inchi: 1S/C22H26N2O3/c1-22(2,3)16-9-7-15(8-10-16)21(26)23-17-11-12-18(19(14-17)27-4)24-13-5-6-20(24)25/h7-12,14H,5-6,13H2,1-4H3,(H,23,26)
- InChI Key: POOHXRQKFYEPNK-UHFFFAOYSA-N
- SMILES: O=C1CCCN1C1C=CC(=CC=1OC)NC(C1C=CC(=CC=1)C(C)(C)C)=O
Computed Properties
- Exact Mass: 366.19434270g/mol
- Monoisotopic Mass: 366.19434270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 58.6Ų
4-tert-butyl-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2783-0319-2μmol |
4-tert-butyl-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
923103-32-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2783-0319-5μmol |
4-tert-butyl-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
923103-32-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2783-0319-10μmol |
4-tert-butyl-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
923103-32-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2783-0319-20μmol |
4-tert-butyl-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
923103-32-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2783-0319-1mg |
4-tert-butyl-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
923103-32-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2783-0319-2mg |
4-tert-butyl-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
923103-32-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2783-0319-3mg |
4-tert-butyl-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
923103-32-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2783-0319-4mg |
4-tert-butyl-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
923103-32-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2783-0319-5mg |
4-tert-butyl-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
923103-32-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2783-0319-10mg |
4-tert-butyl-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
923103-32-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-tert-butyl-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 4-tert-butyl-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide
Comprehensive Overview of 4-tert-butyl-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 923103-32-6)
4-tert-butyl-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide, identified by its CAS number 923103-32-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, is often explored for its potential applications in drug discovery and development. The presence of a tert-butyl group, a methoxy substituent, and a 2-oxopyrrolidin-1-yl moiety makes it a versatile intermediate in synthesizing bioactive molecules. Researchers are particularly interested in its role as a kinase inhibitor scaffold, which aligns with current trends in targeting protein kinases for therapeutic interventions.
In recent years, the demand for small molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. 4-tert-butyl-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide fits into this narrative as a promising candidate for modulating enzymatic activity. Its benzamide core is a common pharmacophore found in many FDA-approved drugs, enhancing its relevance in medicinal chemistry. Additionally, the compound's lipophilic properties and hydrogen-bonding capabilities contribute to its bioavailability, a critical factor in drug design. These attributes make it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.
The synthesis of CAS 923103-32-6 involves multi-step organic reactions, often starting from commercially available precursors like 4-tert-butylbenzoic acid and 3-methoxy-4-aminophenol. Key steps include amide coupling and pyrrolidinone incorporation, which require precise control of reaction conditions to ensure high yield and purity. Modern techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize these processes, reflecting the industry's shift toward greener and more efficient methodologies. This compound's synthetic versatility also makes it a valuable tool for library generation in combinatorial chemistry.
From a regulatory perspective, 4-tert-butyl-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide is not classified as a hazardous substance, which simplifies its handling and transportation in research settings. However, standard laboratory safety protocols, including the use of personal protective equipment (PPE) and proper ventilation, are recommended during its manipulation. The compound's stability under ambient conditions further enhances its practicality for long-term storage and experimental use.
In the context of AI-driven drug discovery, CAS 923103-32-6 has been featured in computational studies predicting its binding affinity to various biological targets. Machine learning models trained on cheminformatics datasets have identified this compound as a potential modulator of G-protein-coupled receptors (GPCRs), a hot topic in contemporary pharmacology. Such insights align with the growing intersection of artificial intelligence and chemical research, addressing common user queries like "How can AI accelerate drug development?" or "What are the latest breakthroughs in kinase inhibitors?"
Looking ahead, the applications of 4-tert-butyl-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide are expected to expand, particularly in neurodegenerative disease research and oncology. Its structural motifs are reminiscent of compounds investigated for Alzheimer's disease and cancer therapeutics, areas where unmet medical needs remain high. As the scientific community continues to explore its potential, this compound exemplifies the synergy between traditional organic synthesis and cutting-edge biotechnology.
923103-32-6 (4-tert-butyl-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)